Mono- and diiodo-1,2,3-triazoles and their mono nitro derivatives†

Dalton Transactions Pub Date: 2016-05-20 DOI: 10.1039/C6DT01731B

Abstract

4-Iodo-1H-1,2,3-triazole (2) and 4,5-diiodo-1H-1,2,3-triazole (3) were synthesized using an efficient and viable synthetic route. The N-alkylation of 3 resulted in the formation of two tautomers. The N-alkyl-diiodo-triazoles were nitrated with 100% nitric acid to form monoiodo–mononitro-triazoles. The structures of 2-methyl-4,5-diiodo-1,2,3-triazole (5), 1-ethyl-4,5-diiodo-1,2,3-triazole (6), 1-methyl-4-nitro-5-iodo-1,2,3-triazole (8) and 1-ethyl-4-nitro-5-iodo-1,2,3-triazole (10) were confirmed by X-ray crystal analysis. All of the new triazoles were fully characterized via NMR, and infrared spectra, and elemental analyses as well as by their thermal and sensitivity properties. Decomposition products calculated using Cheetah 7 software show that these iodo–nitro triazoles liberate iodine.

Graphical abstract: Mono- and diiodo-1,2,3-triazoles and their mono nitro derivatives
Mono- and diiodo-1,2,3-triazoles and their mono nitro derivatives†
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